Cas no 2549022-21-9 (3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione)

• Product Name: 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione
• CAS No: 2549022-21-9
• MF: C₁₈H₁₉FN₄O₃
• MW: 358.366867303848
• CID: 5312396
• PubChem ID: 154882796
• Update Time: 2025-10-12

3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2549022-21-9
• 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione
• F6791-7421
• AKOS040730842
• 3-Cyclopropyl-1-[1-(6-fluoro-2-benzoxazolyl)-4-piperidinyl]-2,4-imidazolidinedione

• Inchi： 1S/C18H19FN4O3/c19-11-1-4-14-15(9-11)26-17(20-14)21-7-5-12(6-8-21)22-10-16(24)23(18(22)25)13-2-3-13/h1,4,9,12-13H,2-3,5-8,10H2
• InChI Key： HYLVLZDQHHNPFO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C3=NC4=CC=C(F)C=C4O3)CC2)CC(=O)N1C1CC1

Computed Properties

• Exact Mass: 358.14411864g/mol
• Monoisotopic Mass: 358.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.3±60.0 °C(Predicted)
• pka: 1.98±0.30(Predicted)

Additional information on 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione

Professional Introduction to 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No: 2549022-21-9)

3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2549022-21-9, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of multiple heterocyclic rings and functional groups in its molecular structure suggests a high degree of complexity, which may contribute to its interaction with biological targets in novel ways.

The core structure of this compound consists of an imidazolidine ring system, which is a common motif in many bioactive molecules. The imidazolidine ring is flanked by two carbonyl groups at the 2 and 4 positions, forming a dione moiety. This dione group is known to exhibit various reactivities that can be exploited in synthetic chemistry and biological interactions. Additionally, the compound features a cyclopropyl group attached to the 3-position of the imidazolidine ring, which can influence the electronic properties and spatial orientation of the molecule.

One of the most intriguing aspects of 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is its incorporation of a piperidine ring linked to a benzoxazole moiety. The piperidine ring is a well-known pharmacophore that appears in numerous drugs due to its ability to enhance solubility and binding affinity. The benzoxazole component adds another layer of complexity, as it is often associated with biological activities such as anti-inflammatory and antimicrobial properties. The specific arrangement of these groups in the molecule suggests potential interactions with various biological targets.

The fluorine atom at the 6-position of the benzoxazole ring is particularly noteworthy. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In this context, the fluorine atom in 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione may play a crucial role in determining the compound's overall efficacy and selectivity. Recent studies have shown that fluorinated benzoxazole derivatives exhibit promising activity against certain types of cancer cells by inhibiting key signaling pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Molecular docking studies have been conducted on derivatives of this compound to explore their potential as inhibitors of enzymes involved in cancer progression. The results suggest that the combination of the cyclopropyl group, piperidine ring, and benzoxazole moiety creates a favorable pharmacophore for targeting these enzymes effectively.

In addition to its potential applications in oncology, 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-4-yl]imidazolidine-2,4-dione may also have relevance in other therapeutic areas. For instance, its structural features could make it a suitable candidate for developing treatments against neurological disorders. The piperidine ring has been associated with compounds that modulate neurotransmitter activity, while the benzoxazole moiety has shown promise in alleviating inflammation-related symptoms.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the heterocyclic rings efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

As research continues to uncover new biological activities and mechanisms of action for this class of compounds, 3-cyclopropyl-1-[1-(6-fluoro-1,3-benzoxazol-2-y)]piperidin)-4-y]imidazolidine -24-dione is poised to become an important tool in drug discovery efforts. Its unique structural features offer opportunities for designing molecules with enhanced potency and selectivity. Furthermore，the growing body of evidence supporting the use of fluorinated benzoxazole derivatives suggests that this compound may have significant therapeutic potential across multiple disease indications.